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Compound of Interest

Compound Name:
(+/-)-ACETYLCARNITINE

CHLORIDE

CAS No.: 2504-11-2

Cat. No.: B1663038 Get Quote

Technical Support Center: (+/-)-Acetylcarnitine
Chloride
Subject: Addressing Batch-to-Batch Variability &
Experimental Inconsistencies
Product Identity: (+/-)-Acetylcarnitine Chloride (Racemic) CAS: 5080-50-2 (Racemate) |

Chemical Formula: C9H18ClNO4 Synonyms: DL-Acetylcarnitine HCl; Acetyl-DL-carnitine

hydrochloride

Executive Technical Summary
(+/-)-Acetylcarnitine chloride is the racemic mixture of the acetylated ester of carnitine. Unlike

the biologically exclusive L-isomer, this product contains equimolar amounts of the L- (active)

and D- (biologically inert or competitive inhibitor) enantiomers.

Batch-to-batch variability in this compound is rarely due to shifts in the enantiomeric ratio

(which remains 50:50 in synthetic racemates). Instead, variability typically arises from three

critical instability factors:
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Hygroscopicity: The chloride salt is extremely hygroscopic, leading to rapid water uptake,

weighing errors, and hydrolysis.

Ester Hydrolysis: The acetyl group is labile. Exposure to moisture or pH > 7.0 causes

deacetylation, releasing free carnitine and acetic acid.

User Error (Isomer Selection): Researchers switching between pure Acetyl-L-carnitine and

the Racemate (+/-) will observe a 50% drop in biological potency, often misdiagnosed as a

"bad batch."

Troubleshooting Guide (Q&A)
Category A: Physical Appearance & Solubility
Q: The powder in the new batch is clumped or sticky. Is it degraded? A: Not necessarily

degraded, but compromised.

Cause: The chloride salt has absorbed atmospheric moisture (hygroscopicity).[1]

Impact: This introduces a weighing error. If you weigh 10 mg of "wet" compound, you may

only be adding 8 mg of active compound and 2 mg of water.

Action:

Perform a Loss on Drying (LOD) test.

If the substance smells strongly of vinegar (acetic acid), hydrolysis has occurred. Discard

the batch.

If odorless, dry in a vacuum desiccator over P₂O₅ for 24 hours before weighing.

Q: I cannot get the compound to dissolve in my buffer (pH 7.4). A: This is a stability risk.

Solubility: Acetylcarnitine HCl is highly soluble in water (>50 mg/mL).

Mechanism: If it fails to dissolve, check for "salting out" effects in high-salt buffers (e.g.,

concentrated PBS).

Critical Warning: Dissolving directly into pH 7.4 buffer initiates immediate hydrolysis.
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Protocol: Dissolve in unbuffered water or dilute HCl (pH 2-4) to create a stock solution. Add

this stock to your culture media/buffer immediately prior to use.

Category B: Analytical & Stability Issues
Q: My HPLC analysis shows a shifting retention time and a secondary peak. A: You are likely

detecting the hydrolysis product (Free Carnitine).

Mechanism: In non-acidified mobile phases, on-column hydrolysis can occur.

Diagnosis: The secondary peak matches the retention time of free Carnitine standards.

Solution: Ensure your mobile phase is acidified (0.1% Formic Acid or pH 2.5 Phosphate

Buffer). Avoid long autosampler wait times at room temperature.

Q: Why is the biological potency of this batch 50% lower than my previous reference standard?

A: Verify the specific rotation of your previous standard.

Scenario: If your previous work used Acetyl-L-carnitine, and you switched to (+/-)-

Acetylcarnitine (Racemate), you have effectively halved the dosage of the biologically active

L-isomer.

Biological Impact: The D-isomer does not transport fatty acids effectively and may compete

for the carnitine transporter (OCTN2), potentially reducing efficacy by more than 50%.

QC & Decision Workflows
Workflow 1: Incoming Batch Quality Control
Use this logic flow to accept or reject new shipments.
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Receive Batch
(+/-)-Acetylcarnitine HCl

Visual Inspection:
Is it free-flowing?

Odor Test:
Vinegar smell?

Yes ACTION:
Dry under Vacuum

No (Clumped)

Solubility Test:
Clear in H2O?

No Odor

REJECT:
Hydrolysis Detected

Vinegar Smell

HPLC Analysis:
Purity > 98%?

Yes

Precipitate/Cloudy

Fail (<98%)

ACCEPT:
Release for Use

Pass

After Drying
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Figure 1: Decision tree for evaluating incoming raw material quality to prevent batch variability.

Workflow 2: Degradation Pathway (The "Vinegar" Effect)
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Understanding the chemical breakdown is crucial for storage.

Acetylcarnitine
(Active Ester)

Hydrolysis
(pH > 7 or Moisture)

+ H2O

Free Carnitine
(Biologically Distinct)

Acetic Acid
(Vinegar Odor)

Click to download full resolution via product page

Figure 2: The hydrolysis pathway. The release of Acetic Acid is the primary indicator of

degradation.

Standardized Protocols
Protocol A: Handling & Storage
Objective: Minimize hygroscopic degradation.

Parameter Specification Reason

Storage Temp -20°C (Long term) Slows hydrolysis kinetics.

Container Amber glass, Tightly sealed
Prevents light degradation and

moisture entry.

Desiccant Silica Gel or P₂O₅
Critical to maintain anhydrous

state.

Equilibration Warm to RT before opening
Prevents condensation on cold

powder.

Protocol B: Analytical Verification (HPLC-UV)
Objective: Quantify Acetylcarnitine vs. Free Carnitine.

Column: HILIC (Hydrophilic Interaction), e.g., Waters Atlantis HILIC Silica or equivalent.
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Note: C18 columns struggle to retain these polar compounds without ion-pairing agents.

Mobile Phase: Acetonitrile : 10mM Ammonium Acetate (pH 3.5) [80:20].

Flow Rate: 1.0 mL/min.[2]

Detection: UV @ 205-210 nm (Low sensitivity, requires high conc.) or MS (preferred).

Pass Criteria:

Acetylcarnitine Peak Area > 98%.

Free Carnitine Peak Area < 1.0%.

Biological Assay Considerations
When using (+/-)-Acetylcarnitine, you must account for the racemic nature in your calculations.

Variable
(+/-)-Acetylcarnitine
(Racemate)

Acetyl-L-Carnitine
(Enantiopure)

Active L-Isomer 50% 100%

D-Isomer Content 50% < 0.5% (Impurity)

Mitochondrial Transport Competitive Inhibition (D vs L) Efficient Transport

Recommended Use
Chemical Standards, Non-

chiral metabolic studies

Cell Culture, In Vivo Efficacy,

Clinical Research

Correction Factor: If a protocol calls for 10 µM of Acetyl-L-carnitine, and you are using the

Racemate, you must use 20 µM to achieve the same L-isomer concentration, assuming the D-

isomer is inert (which may not be true; D-carnitine can deplete free CoA). Recommendation:

Use Enantiopure L-form for sensitive biological assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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